N-ethyl-6-methyl-2-[4-(2-naphthoyl)piperazin-1-yl]pyrimidin-4-amine

• IUPAC Name: [4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]-naphthalen-2-ylmethanone
• InChI: InChI=1S/C22H25N5O/c1-3-23-20-14-16(2)24-22(25-20)27-12-10-26(11-13-27)21(28)19-9-8-17-6-4-5-7-18(17)15-19/h4-9,14-15H,3,10-13H2,1-2H3,(H,23,24,25)
• InChI Key: XUADPAVYIXIHDX-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H25N5O
• Molecular Weight: 375.5 g/mol

Description

Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity. Compounds with similar structures have been studied for their neuroprotective and anti-neuroinflammatory activity.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Anticancer Research

• The synthesis of pyrimidine derivatives, including N-ethyl-6-methyl-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]pyrimidin-4-amine, has been investigated for their potential as anticancer agents. .

Mechanism of Action

The mechanism of action of similar compounds was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. They have shown promising neuroprotective and anti-inflammatory properties.

Future Directions

The study of similar compounds indicates that they can potentially be developed as neuroprotective and anti-neuroinflammatory agents. This suggests a promising direction for future research.